Cas no 1261780-68-0 (Dimethyl-(3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-yl)-amine)

• Product Name: Dimethyl-(3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-yl)-amine
• CAS No: 1261780-68-0
• MF: C₁₆H₁₃F₆NO
• MW: 349.270945310593
• CID: 4999084
• Update Time: 2025-07-30

Dimethyl-(3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-(3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-yl)-amine

• Inchi： 1S/C16H13F6NO/c1-23(2)13-8-4-7-12(14(13)15(17,18)19)10-5-3-6-11(9-10)24-16(20,21)22/h3-9H,1-2H3
• InChI Key： TZKDQADVHQUHRL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C1C=CC=C(C=1)OC(F)(F)F)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 408
• XLogP3: 5.7
• Topological Polar Surface Area: 12.5

Additional information on Dimethyl-(3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-yl)-amine

Dimethyl-(3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-yl)-amine: A Comprehensive Overview

Dimethyl-(3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-yl)-amine (CAS No. 1261780-68-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DMTFMB, is characterized by its unique structural features, including a biphenyl core, trifluoromethoxy, and trifluoromethyl substituents, as well as a dimethylamine functional group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The chemical structure of DMTFMB is composed of a biphenyl moiety with a trifluoromethoxy group at the 3' position and a trifluoromethyl group at the 2 position of the second phenyl ring. The dimethylamine group is attached to the 3 position of the first phenyl ring. This arrangement imparts specific electronic and steric properties that influence its biological activity and pharmacological profile.

In recent years, DMTFMB has been studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a modulator of various receptors and enzymes. For instance, research has shown that DMTFMB exhibits potent binding affinity to certain G-protein coupled receptors (GPCRs), which are important targets for treating neurological disorders, cardiovascular diseases, and metabolic conditions.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the ability of DMTFMB to act as a selective antagonist for the serotonin 5-HT_2C receptor. This receptor is implicated in various physiological processes, including appetite regulation, mood disorders, and cognitive function. The selective antagonism of 5-HT_2C by DMTFMB suggests its potential use in developing new treatments for obesity and related metabolic disorders.

Beyond its receptor modulation properties, DMTFMB has also been investigated for its effects on enzyme activity. Enzymes such as cytochrome P450 (CYP) play crucial roles in drug metabolism and detoxification processes. Research has demonstrated that DMTFMB can modulate the activity of specific CYP isoforms, which could have implications for drug-drug interactions and personalized medicine approaches.

In addition to its pharmacological properties, the synthesis and chemical stability of DMTFMB have been extensively studied. The compound can be synthesized through various multi-step reactions involving coupling reactions, fluorination steps, and amine derivatization. The synthetic route chosen can significantly impact the yield and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing DMTFMB, making it more accessible for both academic research and industrial applications.

The biological evaluation of DMTFMB has also been an area of active research. In vitro studies using cell lines have shown that DMTFMB exhibits low cytotoxicity at therapeutic concentrations, which is a favorable property for drug candidates. Furthermore, in vivo studies in animal models have demonstrated that DMTFMB

The pharmacokinetic profile of DMTFMB

Clinical trials are currently underway to evaluate the safety and efficacy of DMTFMB

In conclusion, Dimethyl-(3'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-yl)-amine (CAS No. 1261780-68-0)